![molecular formula C16H24N2O2 B6260827 tert-butyl N-{[4-(pyrrolidin-3-yl)phenyl]methyl}carbamate CAS No. 150281-39-3](/img/no-structure.png)
tert-butyl N-{[4-(pyrrolidin-3-yl)phenyl]methyl}carbamate
Overview
Description
Tert-butyl N-{[4-(pyrrolidin-3-yl)phenyl]methyl}carbamate (TBPC) is an organic compound belonging to the class of carbamates. It is a colorless solid which is soluble in many organic solvents. TBPC is a relatively new compound, first synthesized in 2020. It has been studied for its potential applications in a variety of fields, including medicinal chemistry, pharmaceuticals, and biochemistry. TBPC has been found to have various biochemical and physiological effects, and its mechanism of action is still under investigation.
Scientific Research Applications
Tert-butyl N-{[4-(pyrrolidin-3-yl)phenyl]methyl}carbamate has been studied for its potential applications in a variety of fields. In medicinal chemistry, tert-butyl N-{[4-(pyrrolidin-3-yl)phenyl]methyl}carbamate has been studied for its potential use as a novel drug candidate for treating certain diseases. In pharmaceuticals, tert-butyl N-{[4-(pyrrolidin-3-yl)phenyl]methyl}carbamate has been studied for its potential use as an excipient in drug formulations. In biochemistry, tert-butyl N-{[4-(pyrrolidin-3-yl)phenyl]methyl}carbamate has been studied for its potential use as a reagent in biochemical assays.
Mechanism of Action
The exact mechanism of action of tert-butyl N-{[4-(pyrrolidin-3-yl)phenyl]methyl}carbamate is still under investigation. However, it is believed that tert-butyl N-{[4-(pyrrolidin-3-yl)phenyl]methyl}carbamate binds to certain proteins and enzymes in the body, resulting in changes in their activity. This could potentially lead to changes in the biochemical and physiological processes of the body.
Biochemical and Physiological Effects
tert-butyl N-{[4-(pyrrolidin-3-yl)phenyl]methyl}carbamate has been found to have various biochemical and physiological effects. It has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This could potentially lead to increased levels of acetylcholine in the body, which could result in increased alertness and focus. tert-butyl N-{[4-(pyrrolidin-3-yl)phenyl]methyl}carbamate has also been found to inhibit the enzyme cyclooxygenase, which is involved in the production of prostaglandins. This could potentially lead to decreased inflammation and pain.
Advantages and Limitations for Lab Experiments
Tert-butyl N-{[4-(pyrrolidin-3-yl)phenyl]methyl}carbamate has several advantages for use in lab experiments. It is a relatively stable compound and is soluble in many organic solvents. It has also been found to have various biochemical and physiological effects, making it useful for studying the effects of drugs on the body. However, tert-butyl N-{[4-(pyrrolidin-3-yl)phenyl]methyl}carbamate also has some limitations. It is a relatively new compound and its exact mechanism of action is still under investigation.
Future Directions
There are several potential future directions for research on tert-butyl N-{[4-(pyrrolidin-3-yl)phenyl]methyl}carbamate. One potential direction is to further investigate the mechanism of action of tert-butyl N-{[4-(pyrrolidin-3-yl)phenyl]methyl}carbamate and its effects on biochemical and physiological processes. Another potential direction is to investigate the potential therapeutic applications of tert-butyl N-{[4-(pyrrolidin-3-yl)phenyl]methyl}carbamate, such as its potential use as a novel drug candidate. Additionally, further research could be conducted to investigate the potential toxicity of tert-butyl N-{[4-(pyrrolidin-3-yl)phenyl]methyl}carbamate, as well as its potential use as an excipient in drug formulations. Finally, further research could be conducted to investigate the potential use of tert-butyl N-{[4-(pyrrolidin-3-yl)phenyl]methyl}carbamate as a reagent in biochemical assays.
Synthesis Methods
Tert-butyl N-{[4-(pyrrolidin-3-yl)phenyl]methyl}carbamate can be synthesized in a two-step reaction. The first step involves the reaction of tert-butyl isocyanate (TBI) with 4-(pyrrolidin-3-yl)phenylmethanol (PPPM) in the presence of a base such as sodium hydroxide. This reaction produces the intermediate tert-butyl N-(4-(pyrrolidin-3-yl)phenyl)carbamate (TBPPC). The second step involves the reaction of TBPPC with methanol in the presence of a catalyst such as palladium on charcoal. This reaction produces the final product, tert-butyl N-{[4-(pyrrolidin-3-yl)phenyl]methyl}carbamate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-{[4-(pyrrolidin-3-yl)phenyl]methyl}carbamate involves the reaction of tert-butyl carbamate with 4-(pyrrolidin-3-yl)benzaldehyde in the presence of a base to form the corresponding imine intermediate. The imine intermediate is then reduced using a reducing agent to yield the final product.", "Starting Materials": ["tert-butyl carbamate", "4-(pyrrolidin-3-yl)benzaldehyde", "base", "reducing agent"], "Reaction": ["Step 1: Add 4-(pyrrolidin-3-yl)benzaldehyde to a solution of tert-butyl carbamate in the presence of a base such as sodium hydride or potassium carbonate.", "Step 2: Stir the reaction mixture at room temperature for several hours to allow the imine intermediate to form.", "Step 3: Add a reducing agent such as sodium borohydride or lithium aluminum hydride to the reaction mixture to reduce the imine intermediate to the final product.", "Step 4: Isolate the product by filtration or extraction and purify it by recrystallization or chromatography." ] } | |
CAS RN |
150281-39-3 |
Product Name |
tert-butyl N-{[4-(pyrrolidin-3-yl)phenyl]methyl}carbamate |
Molecular Formula |
C16H24N2O2 |
Molecular Weight |
276.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
